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Compound of Interest

Compound Name: 1-Chloroethanol

Cat. No.: B3344066 Get Quote

This document provides essential safety and logistical information for the proper disposal of 1-
chloroethanol, tailored for researchers, scientists, and drug development professionals. The

following procedural guidance is intended to ensure the safe handling and disposal of this

hazardous chemical in a laboratory setting.

Immediate Safety and Handling Precautions
1-Chloroethanol is a flammable and highly toxic substance that is fatal if swallowed, inhaled,

or in contact with skin.[1][2] Extreme caution must be exercised during handling and disposal.

Personal Protective Equipment (PPE): Always wear appropriate PPE, including chemical-

resistant gloves, tightly fitting safety goggles, a face shield, and a lab coat.[3] All handling of

1-chloroethanol should be conducted in a chemical fume hood.[1]

Spill Management: In the event of a spill, evacuate the area and remove all sources of

ignition.[1][3] Absorb the spill with an inert, non-combustible material such as sand,

diatomite, or acid binders.[4][5] The contaminated absorbent material should then be

collected and placed in a sealed, labeled container for hazardous waste disposal.[1][5] Do

not allow the chemical to enter drains or waterways.[3]

First Aid: In case of contact with skin or eyes, immediately flush with plenty of water for at

least 15 minutes and seek immediate medical attention.[6] If inhaled, move the person to

fresh air and seek immediate medical attention.[4] If swallowed, do not induce vomiting and

seek immediate medical attention.[4]
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Hazard and Regulatory Information
Proper waste classification is critical for compliant disposal. 1-Chloroethanol is a halogenated

organic compound and is considered hazardous waste.

Hazard Classification Description Source

Physical Hazards

Flammable liquid and vapor

(Category 3).[1] May be

corrosive to metals.

[1]

Health Hazards

Acute toxicity, Oral (Category

2). Acute toxicity, Dermal

(Category 1).[1] Acute toxicity,

Inhalation (Category 1).[1]

Causes serious eye damage.

[3]

[1][3]

Environmental Hazards
Toxic to aquatic life with long-

lasting effects.[3]
[3]

EPA Waste Code (Probable)

As a spent halogenated

solvent, it may fall under the

F002 waste code. However,

consult with your institution's

environmental health and

safety (EHS) office for

definitive classification.

[7]

Disposal Plan: Step-by-Step Guidance
The primary and recommended method for the disposal of 1-chloroethanol is through a

licensed hazardous waste disposal service. Do not attempt to dispose of this chemical down

the drain.[8]

Segregation and Collection:

Collect waste 1-chloroethanol and any materials contaminated with it in a dedicated,

properly labeled, and sealed waste container.[8]
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The container must be compatible with the chemical; do not use metal containers.

Label the container clearly as "Hazardous Waste: 1-Chloroethanol" and include any other

components of the waste stream.

Storage:

Store the sealed waste container in a cool, dry, well-ventilated area, away from heat,

sparks, and open flames.[1][4]

Ensure the storage area is designated for flammable and toxic materials.

The storage area should be locked or otherwise secured to prevent unauthorized access.

Arranging for Disposal:

Contact your institution's Environmental Health and Safety (EHS) department or a licensed

hazardous waste disposal contractor to arrange for pickup and disposal.[9]

Provide them with accurate information about the waste, including its composition and

volume.

Experimental Protocol: Chemical Treatment for
Small Quantities
For research settings where small quantities of 1-chloroethanol may be treated to render it

less hazardous prior to disposal, the following protocol, adapted from a patented industrial

process, can be considered. This should only be performed by trained personnel in a controlled

laboratory environment.

Objective: To convert 1-chloroethanol to the more readily biodegradable ethylene glycol.[10]

Materials:

Waste 1-chloroethanol solution

Sodium hydroxide (NaOH) solution (e.g., 1 M)
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Sulfuric acid (H₂SO₄) solution (dilute, e.g., 0.5 M)

pH meter or pH indicator strips

Stir plate and stir bar

Heating mantle

Round-bottom flask with a condenser

Appropriate PPE (fume hood, gloves, goggles, lab coat)

Procedure:

Basification:

In a chemical fume hood, place the aqueous waste containing 1-chloroethanol into a

round-bottom flask equipped with a stir bar and a condenser.

Slowly add the sodium hydroxide solution while stirring until the pH of the solution is 10 or

greater.[10]

Gently heat the solution to a temperature between 50-60°C.[10] This step converts the 1-
chloroethanol to ethylene oxide and some ethylene glycol.[10]

Maintain this temperature and continue stirring for at least one hour to ensure the reaction

is complete.

Hydrolysis:

Allow the solution to cool to room temperature.

Carefully neutralize the solution by slowly adding dilute sulfuric acid until the pH is

approximately 7.

Gently heat the neutralized solution again to encourage the hydrolysis of any remaining

ethylene oxide to ethylene glycol.[10]
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Final Disposal:

The resulting aqueous solution of ethylene glycol is less toxic and more biodegradable.

[10]

However, this treated solution must still be disposed of as aqueous chemical waste

through your institution's EHS office. It should not be poured down the drain without their

explicit approval.

Disposal Workflow Diagram
The following diagram illustrates the decision-making process and workflow for the proper

disposal of 1-chloroethanol.

Caption: Workflow for the safe disposal of 1-chloroethanol.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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